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Abstract

3-Hydroxybenzaldehyde (CAS No. 100-83-4), also known as m-hydroxybenzaldehyde or 3-
formylphenol, is an aromatic organic compound with significant applications in pharmaceutical
synthesis, the flavor and fragrance industry, and as a versatile intermediate in organic
chemistry.[1][2] Its bifunctional nature, containing both a hydroxyl and an aldehyde group,
allows for a wide range of chemical transformations, making it a valuable precursor for complex
molecules.[3][4] This document provides a comprehensive overview of its chemical and
physical properties, detailed experimental protocols for its synthesis, and an exploration of its
biological activities and applications, particularly focusing on its vasculoprotective effects and
its role as a key building block in drug development.[1][5][6]

Chemical and Physical Properties

3-Hydroxybenzaldehyde is a colorless to light yellow crystalline solid at room temperature.[5]
[7] It is slightly soluble in water but demonstrates good solubility in organic solvents such as
ethanol, acetone, and ether.[7][8]

Table 1: Physicochemical Properties of 3-Hydroxybenzaldehyde
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Property Value Source(s)

CAS Number 100-83-4 [9][10][11]

Molecular Formula C7HeO2 [8][10][12]

Molecular Weight 122.12 g/mol [8][10][11]
White to off-white/light yellow

Appearance ] ] [31[8][13]
crystalline solid/powder

Melting Point 100-107 °C [31[5]1I9]

N _ 240 °C (at 760 mmHg); 191 °C

Boiling Point [51[7]
(at 50 mmHg)

Density 1.1179 g/cm3 (at 130 °C) [5]

Vapor Pressure 0.01 mmHg [11]
Slightly soluble in water;
Soluble in hot water, ethanol,

Solubility acetone, ether, DMSO, and
benzene.[7][8][14] Insoluble in
ligroin.[15]

pKa 8.98 (at 25°C in water) [15]

Table 2: Spectroscopic and Analytical Data
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Data Type Key Information Source(s)

Spectra available in DMSO-ds

1H NMR [16]
and CDCls

13C NMR Spectrum data available [11]

IR Spectrum Data available from KBr pellet [17]
GC-MS and LC-MS data

Mass Spectrometry ) [11]
available

IAVREABSGIHHMO-
InChlKey [5][11]
UHFFFAOYSA-N

SMILES C1=CC(=CC(=C1)0)C=0 [6][11]

Experimental Protocols
Synthesis of 3-Hydroxybenzaldehyde from m-Cresol

A common industrial synthesis route involves the acetylation, chlorination, and subsequent
hydrolysis of m-cresol.[18] An improved, more detailed process is outlined below.[18]

Methodology:

o Preparation of m-Cresyl Acetate:

[e]

Charge a reactor with a specific amount of m-cresol.

o

Add acetic anhydride and heat the mixture to 130-135°C.

Maintain the reaction for 5 hours.

[¢]

o

Following the reaction, perform reduced pressure distillation at 120°C to recover the acetic
acid by-product, yielding the intermediate m-cresyl acetate.[18]

e Bromination of m-Cresyl Acetate:
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o To the m-cresyl acetate, sequentially add an organic solvent, a radical initiator, and a
brominating agent.

o Heat the mixture to a temperature between 65°C and 90°C for 10-15 hours.[18]

o After the reaction is complete, wash the mixture with water and add a reducing agent to
neutralize any remaining brominating agent.

o Separate the aqueous layer and distill the organic layer under reduced pressure to obtain
3-(dibromomethyl)phenyl acetate as an orange, viscous substance.[18]

o Hydrolysis to 3-Hydroxybenzaldehyde:

[e]

Add water and a carbonate (e.g., calcium carbonate) to the 3-(dibromomethyl)phenyl
acetate.[18][19]

[e]

Heat the mixture to reflux and maintain for 10-15 hours.[18]

o

Filter the hot solution to remove solid residues.

[¢]

Cool the filtrate to below 10°C to precipitate the crude product.[18]
 Purification:
o Collect the solid precipitate by filtration.
o Transfer the solid to a decolorization vessel, add water and activated carbon.
o Heat to reflux for 1 hour at a temperature of 70°C-80°C for decolorization.[18]
o Filter the hot solution to remove the activated carbon.
o Cool the filtrate to 10°C to crystallize the purified product.

o Collect the solid by filtration and dry at 75°C to obtain the final 3-Hydroxybenzaldehyde
product.[18]

Another established synthesis route involves the reduction of 3-nitrobenzaldehyde to 3-
aminobenzaldehyde, followed by diazotization and hydrolysis.[5]
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Purification by Crystallization

For general purification, 3-Hydroxybenzaldehyde can be crystallized from water.[9]

Biological Activity and Applications in Drug
Development

3-Hydroxybenzaldehyde is a compound of significant interest in pharmacology due to its
diverse biological activities. It serves as a crucial intermediate in the synthesis of various
pharmaceuticals, including anti-inflammatory agents, analgesics, and potential anti-cancer
drugs.[1][3]

Vasculoprotective Effects

Research has demonstrated that 3-Hydroxybenzaldehyde possesses potent
vasculoprotective properties.[5][6] It has been shown to:

e Inhibit Vascular Smooth Muscle Cell (VSMC) Proliferation: It prevents PDGF-induced
proliferation of VSMCs by arresting the cell cycle in the S and GO/G1 phases.[6][20] This is
associated with the downregulation of cyclin D1 (CD1) and retinoblastoma (Rb1) mRNA
expression.[20]

e Reduce Endothelial Cell Inflammation: In human umbilical vein endothelial cells (HUVECS), it
inhibits inflammatory markers and signaling molecules such as VCAM-1, ICAM-1,
phosphorylated NF-kB (p-NF-kB), and phosphorylated p38 (p-p38) that are induced by TNF-
a.[6][20]

e Suppress Angiogenesis: In vivo studies using Matrigel plug assays in mice confirmed its
ability to inhibit angiogenesis.[6]

o Exhibit Anti-thrombotic Effects: It has been shown to prevent ADP-induced thrombus
generation and improve blood circulation post-thrombus formation.[6]

These properties make 3-Hydroxybenzaldehyde a promising candidate for research into
atherosclerosis and other vascular diseases.[20]

Antioxidant and Antibacterial Activity
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3-Hydroxybenzaldehyde exhibits both antioxidant and antibacterial activities.[6][21] The
phenolic hydroxyl group contributes to its high intracellular antioxidant activity.[21] It has shown
efficacy against both gram-positive and gram-negative bacteria.[21]

Role as a Synthetic Precursor

3-Hydroxybenzaldehyde is a key starting material for several important molecules:

o Monastrol: A small, cell-permeable molecule that inhibits the mitotic kinesin Eg5, leading to
mitotic arrest. 3-Hydroxybenzaldehyde is used in its synthesis.[5]

o Metaraminol: A potent sympathomimetic amine used to treat hypotension.[9]

e Pharmaceutical Intermediates: It is widely used in the synthesis of active pharmaceutical
ingredients such as metoprolol and phenylephrine.[22]

Agrochemicals: It serves as a precursor for herbicides, fungicides, and insecticides.[22]

Visualized Pathways and Workflows
Synthesis Workflow

The following diagram illustrates the improved synthesis process of 3-Hydroxybenzaldehyde
starting from m-cresol.

Click to download full resolution via product page
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Figure 1: Synthesis Workflow for 3-Hydroxybenzaldehyde.

Signaling Pathway Inhibition

3-Hydroxybenzaldehyde has been shown to interfere with key inflammatory signaling

pathways in endothelial cells.
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Figure 2: Inhibition of Inflammatory Signaling by 3-HBA
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Figure 2: Inhibition of Inflammatory Signaling by 3-HBA.

Shh Signaling Pathway Activation

In astrocytes treated with Angiostrongylus cantonensis excretory/secretory products (ESPSs), 3-
HBA has been found to activate the Sonic hedgehog (Shh) signaling pathway, which is crucial
for cell survival and repair.[21]
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Figure 3: Activation of Shh Pathway by 3-HBA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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